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Abstract

Biphenyl (Ci2H10) is a fundamental aromatic hydrocarbon with wide-ranging applications, from
its use as a heat transfer fluid to a precursor in the synthesis of pharmaceuticals and other fine
chemicals.[1][2] A thorough understanding of its thermodynamic properties is paramount for
process design, safety, and optimization in these fields. This technical guide provides a
comprehensive overview of the key thermodynamic parameters of biphenyl, including its
enthalpy of formation, heat capacity, entropy, and phase transition behavior. We delve into the
experimental methodologies for determining these properties, offering detailed protocols for
calorimetry and Differential Scanning Calorimetry (DSC). This document is intended to serve as
a critical resource for researchers, scientists, and drug development professionals, providing
both foundational data and practical insights into the thermodynamic characterization of this
important molecule.

Introduction: The Significance of Biphenyl's
Thermodynamic Profile

Biphenyl, a crystalline solid at room temperature with a characteristic pleasant odor, consists
of two connected phenyl rings.[1][2] Its utility in various industrial and scientific applications is
intrinsically linked to its thermal behavior. For instance, in its application as a heat transfer
agent, properties such as heat capacity and thermal conductivity are of primary importance.[3]
In the realm of organic synthesis and drug development, knowledge of its melting point, boiling
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point, and enthalpy of fusion is crucial for reaction engineering, purification processes, and
formulation development.[2]

This guide aims to provide a consolidated and in-depth resource on the thermodynamic
landscape of biphenyl. By presenting critically evaluated data and detailing the underlying
experimental techniques, we seek to empower researchers to make informed decisions in their
work.

Core Thermodynamic Properties of Biphenyl

The following sections present key thermodynamic data for biphenyl, compiled from
authoritative sources. It is important to note that experimental values can vary slightly
depending on the measurement conditions and techniques employed.

Fundamental Physical and Thermochemical Data

A summary of the fundamental physical and thermochemical properties of biphenyl is provided
in the table below. These values form the basis for understanding its behavior under various
conditions.
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Property Value Source(s)
Molecular Formula Ci2H10 [4]
Molecular Weight 154.21 g/mol [5]
Melting Point 68-70 °C (341.15-343.15 K) [5]
Boiling Point 255 °C (528.15 K) [1][5]
Standard Enthalpy of

) 180 + 3 kJ/mol [4]
Formation (Gas, 298.15 K)
Standard Enthalpy of )

) . AfH’solid
Formation (Solid, 298.15 K)
Enthalpy of Fusion AfusH® [6]
Enthalpy of Vaporization

AvapH° [61[7]

(298.15 K)
Enthalpy of Sublimation AsubH [8]

Heat Capacity

The heat capacity of a substance quantifies the amount of heat required to raise its
temperature by a certain amount. This property is crucial for heat transfer calculations and is
dependent on the phase of the material (solid, liquid, or gas).

Temperature Range Heat Capacity (Cp)
Phase . Source(s)
(°C) Equation/Value

. Cp(c) =0.2745 +
Solid 20 to 69 [4]
0.001235t (cal/g-K)

o Cp(liq) =0.3917 +
Liquid 69 to 200 [4]
0.0005206t (cal/g-K)

) See NIST WebBook
Gas Various ] [4119]
for extensive data
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Vapor Pressure

Vapor pressure is a critical property for understanding the volatility of a substance and is
essential for distillation and sublimation processes. The Antoine equation is a common semi-
empirical correlation used to describe the relationship between vapor pressure and
temperature.

The vapor pressure of biphenyl can be represented by the following equation:

P = vapor pressure (bar) T = temperature (K)

Temperature
A B (03 Source
Range (K)

4.35685 1987.623 -71.556 342.3 t0 544.3 [8]

Phase Transitions

Biphenyl undergoes phase transitions, most notably melting from a solid to a liquid. Differential
scanning calorimetry (DSC) is a powerful technique for studying these transitions, revealing
information about the melting temperature and the enthalpy of fusion. Some studies have also
investigated more subtle solid-solid phase transitions at lower temperatures.[8][10]

Experimental Determination of Thermodynamic
Properties

The accurate determination of thermodynamic properties relies on precise experimental
techniques. This section provides an overview of two key methodologies: calorimetry for
measuring enthalpies of reaction and phase change, and differential scanning calorimetry
(DSC) for characterizing thermal transitions.

Calorimetry: Measuring Heat Flow

Calorimetry is the science of measuring heat changes associated with chemical reactions or
physical transformations.[11][12] Two common types of calorimetry relevant to the study of
organic compounds like biphenyl are bomb calorimetry (constant volume) and solution
calorimetry (constant pressure).
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Bomb calorimetry is used to determine the heat of combustion of a substance.[11][13] This
data can then be used to calculate the standard enthalpy of formation.

Experimental Protocol: Bomb Calorimetry

o Sample Preparation: A precisely weighed sample of biphenyl (typically 0.5 - 1.5 g) is placed
in a sample holder within a high-pressure stainless steel vessel known as a "bomb."

e Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30
atm.

e Immersion: The bomb is immersed in a known volume of water in an insulated container (the
calorimeter). The initial temperature of the water is recorded accurately.

« Ignition: The sample is ignited by passing an electric current through a fuse wire.

o Temperature Measurement: The temperature of the water is monitored and recorded at
regular intervals until it reaches a maximum and then begins to cool.

o Calculation: The heat released by the combustion reaction is calculated from the
temperature rise of the water and the heat capacity of the calorimeter system. Corrections
are made for the heat of ignition and any side reactions.

Preparation Measurement Analysis
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Caption: Workflow for determining the enthalpy of combustion using bomb calorimetry.

Differential Scanning Calorimetry (DSC): Probing
Thermal Transitions
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Differential Scanning Calorimetry (DSC) is a versatile thermoanalytical technique that
measures the difference in heat flow between a sample and a reference as a function of
temperature.[14] It is particularly useful for determining melting points, glass transitions, and
enthalpies of phase transitions.[15][16]

In a heat-flux DSC, the sample and a reference (usually an empty pan) are placed in a furnace
and subjected to a controlled temperature program.[14] The temperature difference between
the sample and reference is measured and converted into a heat flow signal. When the sample
undergoes a thermal event, such as melting, it absorbs or releases heat, resulting in a peak on
the DSC thermogram.

o Sample Preparation: A small, accurately weighed amount of biphenyl (typically 2-5 mg) is
hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

e Instrument Setup: The sample and reference pans are placed in the DSC cell. The
instrument is programmed with the desired temperature range and heating rate (e.g., 10
°C/min).

o Data Acquisition: The sample is typically cooled to a low temperature and then heated
through its melting point. The heat flow is recorded as a function of temperature.

o Data Analysis: The resulting DSC curve is analyzed to determine the onset temperature of
melting, the peak melting temperature, and the area under the melting peak, which
corresponds to the enthalpy of fusion.

DSC Thermogram

determines
Peak Position (Temperature) Peak Area (Heat Flow)

is proportional to

Melting Point (Tm) Enthalpy of Fusion (AHf)
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Caption: Relationship between DSC output and thermodynamic properties.

Safety Considerations

Biphenyl is a hazardous substance and should be handled with appropriate safety
precautions. It can cause skin, eye, and respiratory irritation.[17][18][19][20] It is also very toxic
to aquatic life with long-lasting effects.[19][20] Always consult the Safety Data Sheet (SDS)
before handling biphenyl and use appropriate personal protective equipment (PPE), including
gloves and safety glasses.[3][17][18][19] Work in a well-ventilated area or a fume hood.[18][19]

Conclusion

The thermodynamic properties of biphenyl are fundamental to its safe and effective use across
a multitude of scientific and industrial applications. This guide has provided a curated collection
of key thermodynamic data, including enthalpy of formation, heat capacity, and vapor pressure.
Furthermore, we have detailed the experimental methodologies of calorimetry and Differential
Scanning Calorimetry, offering both theoretical understanding and practical protocols for their
implementation. By integrating authoritative data with procedural insights, this document serves
as a valuable resource for professionals engaged in research, development, and process
engineering involving biphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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